Cas no 2137815-86-0 (6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile)

• Product Name: 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile
• CAS No: 2137815-86-0
• MF: C₁₁H₇BrN₂O₂
• MW: 279.089481592178
• CID: 5765985
• PubChem ID: 165460785
• Update Time: 2025-11-06

6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile
• 2137815-86-0
• EN300-734710
• 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile

• Inchi： 1S/C11H7BrN2O2/c1-16-9-4-8(12)3-6-2-7(5-13)11(15)14-10(6)9/h2-4H,1H3,(H,14,15)
• InChI Key： OZBMTCJVIYGSST-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=C(C#N)C(N2)=O)OC

Computed Properties

• Exact Mass: 277.96909g/mol
• Monoisotopic Mass: 277.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1Ų

Additional information on 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile

Introduction to 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile (CAS No. 2137815-86-0)

6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 2137815-86-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile, including the presence of bromine, hydroxyl, methoxy, and nitrile functional groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular innovation.

The quinoline scaffold has a long history in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Among these derivatives, 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile stands out due to its specific substitution pattern, which may enhance its interaction with biological targets. The bromine atom, for instance, can serve as a handle for further chemical modifications via cross-coupling reactions, while the hydroxyl and methoxy groups introduce polar functionality that can influence solubility and binding affinity. The nitrile group adds another layer of reactivity, enabling transformations such as hydrolysis to carboxylic acids or reduction to amines.

In recent years, there has been growing interest in quinoline derivatives as potential candidates for treating various diseases. One particularly notable area of research is the development of novel anticancer agents. Quinoline-based compounds have shown promise in targeting enzymes and proteins involved in cancer cell proliferation and survival. For example, studies have demonstrated that certain quinolines can inhibit kinases and other signaling molecules that are aberrantly activated in tumors. The structural diversity of 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile makes it a compelling candidate for further investigation in this context.

Another significant application of 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile lies in the field of infectious disease research. Malaria remains a major global health challenge, and the development of new antimalarial drugs is crucial. Quinoline derivatives have been historically important in antimalarial therapy, with chloroquine being a well-known example. The introduction of novel substituents like bromine and nitrile in 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile may confer enhanced efficacy against drug-resistant strains of Plasmodium species. Additionally, this compound could be explored for its activity against other pathogens, such as bacteria and viruses.

The synthesis of 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include the bromination of a quinoline precursor, followed by selective hydroxymethylation and cyanation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the bromine atom at the desired position. The purity of the final product is critical for downstream applications, particularly in biological assays where impurities can interfere with results.

The pharmacological evaluation of 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile has begun to reveal its potential as a bioactive molecule. In vitro studies have shown that this compound exhibits inhibitory activity against certain enzymes implicated in cancer progression. For instance, preliminary data suggest that it may interfere with tyrosine kinases, which are often overexpressed in tumor cells. Furthermore, its ability to cross the blood-brain barrier has been explored in some models, raising possibilities for treating central nervous system disorders.

Advances in computational chemistry have also played a pivotal role in understanding the mechanism of action of 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile. Molecular docking simulations can predict how this compound interacts with target proteins at an atomic level. These simulations help identify key binding pockets and residues that contribute to its biological activity. By integrating experimental data with computational predictions, researchers can refine their understanding of how 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile exerts its effects on cellular processes.

The future directions for research on 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile are multifaceted. One promising avenue is the development of analogs with improved pharmacokinetic profiles through structural modifications. For example, optimizing solubility and metabolic stability could enhance bioavailability and reduce toxicity. Additionally, exploring prodrug strategies may allow for targeted delivery to specific tissues or cells.

Collaborative efforts between synthetic chemists and biologists are essential for maximizing the therapeutic potential of 6-Bromo-2-hydroxy-8-methoxyquinoline-3-carbonitrile. By combining expertise from different disciplines, researchers can accelerate the discovery process and bring new treatments to patients more quickly. Preclinical studies are needed to assess safety and efficacy before moving into human trials, but the preliminary findings are encouraging.

In conclusion,6-Bromo-2-hydroxy-octomethylquinolinic acid 3 carbonitrile (CAS No: 2137815 86 0) represents an exciting opportunity in pharmaceutical research due to its unique structural features and demonstrated biological activity。 Its potential applications span multiple therapeutic areas， making it a compound worthy of continued investigation。 As our understanding of molecular interactions evolves， so too will our ability to harness this natural product-inspired scaffold for medical benefit。